molecular formula C22H26N2O3 B8386276 1-[2-(Cyclopent-1-en-1-yl)ethyl]-5-ethyl-6-(3,5-dimethylbenzoyl)-2,4-pyrimidinedione

1-[2-(Cyclopent-1-en-1-yl)ethyl]-5-ethyl-6-(3,5-dimethylbenzoyl)-2,4-pyrimidinedione

Cat. No.: B8386276
M. Wt: 366.5 g/mol
InChI Key: QNFAHNYDCZHOBF-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

1-[2-(Cyclopent-1-en-1-yl)ethyl]-5-ethyl-6-(3,5-dimethylbenzoyl)-2,4-pyrimidinedione is a useful research compound. Its molecular formula is C22H26N2O3 and its molecular weight is 366.5 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C22H26N2O3

Molecular Weight

366.5 g/mol

IUPAC Name

1-[2-(cyclopenten-1-yl)ethyl]-6-(3,5-dimethylbenzoyl)-5-ethylpyrimidine-2,4-dione

InChI

InChI=1S/C22H26N2O3/c1-4-18-19(20(25)17-12-14(2)11-15(3)13-17)24(22(27)23-21(18)26)10-9-16-7-5-6-8-16/h7,11-13H,4-6,8-10H2,1-3H3,(H,23,26,27)

InChI Key

QNFAHNYDCZHOBF-UHFFFAOYSA-N

Canonical SMILES

CCC1=C(N(C(=O)NC1=O)CCC2=CCCC2)C(=O)C3=CC(=CC(=C3)C)C

Origin of Product

United States

Synthesis routes and methods

Procedure details

A mixture of sodium bicarbonate (0.10 g, 1.2 mmol) and lithium iodide (13 mg, 0.1 mmol) were added to dimethylformamide solution (10 ml) of 5-ethyl-6-(3,5-dimethylbenzoyl)-2,4-pyrimidinedione (0.27 g, 1.0 mmol) and 2-(cyclopent-1-en-1-yl)ethyl toluenesulfonate (0.27 g, 1.0 mmol). And then, the reaction mixture was stirred at 90° C. for overnight, concentrated for removement of dimethylformamide, extracted with dichloromethane, dried, filtered and separated by column chromatography to give a desirable product as a white solid (148 mg).
Quantity
0.1 g
Type
reactant
Reaction Step One
Quantity
13 mg
Type
reactant
Reaction Step One
Quantity
0.27 g
Type
reactant
Reaction Step Two
Name
2-(cyclopent-1-en-1-yl)ethyl toluenesulfonate
Quantity
0.27 g
Type
reactant
Reaction Step Two
Quantity
10 mL
Type
solvent
Reaction Step Two
Yield
40.4%

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